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Compound of Interest

Compound Name: 2-(1H-Imidazol-4-yl)acetonitrile

Cat. No.: B099937

Essential Safety and Handling Guide for 2-(1H-
Imidazol-4-yl)acetonitrile

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(1H-Imidazol-4-yl)acetonitrile (CAS
No. 18502-05-1) was located. The following safety and handling information is based on data
for the closely related isomer, 2-(1H-Imidazol-1-yl)acetonitrile, and general knowledge of
imidazole and nitrile compounds. It is imperative to treat 2-(1H-Imidazol-4-yl)acetonitrile with
the same, if not greater, precautions as these related substances.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals. It outlines operational procedures and disposal plans to
ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Classification

Based on analogous compounds, 2-(1H-Imidazol-4-yl)acetonitrile is anticipated to be harmful
if swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory irritation.
[1][2] The Globally Harmonized System (GHS) classification for a closely related isomer is

summarized below.
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Hazard Class Hazard Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
o Harmful in contact
Acute Toxicity, Dermal  Category 4 H312 ) )
with skin
Acute Toxicity, o
) Category 4 H332 Harmful if inhaled
Inhalation
Skin o
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 H319 o
Damage/Eye Irritation irritation
Specific target organ )
. . May cause respiratory
toxicity (single Category 3 H335

irritation
exposure)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the
recommended equipment for handling 2-(1H-Imidazol-4-yl)acetonitrile.[1][2][3][4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b099937?utm_src=pdf-body
http://www.angenechemical.com/sds/63928-03-0.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6601203&productDescription=2-1-IMIDAZOLYL+ACETONITRIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC32716DA&productDescription=2-1H-IMIDAZOL-1-YL+BENZ+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/1H-Imidazol-1-ylacetonitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Recommended Equipment

) Chemical safety goggles or a full-face shield are
Eye and Face Protection ] )
required to protect against splashes.[1][2]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection and a lab coat or protective apron must be worn

to prevent skin contact.[3][4]

In poorly ventilated areas or when there is a risk
of dust or aerosol generation, a NIOSH/MSHA-

Respiratory Protection approved respirator should be used.[2] Work
should ideally be conducted in a chemical fume
hood.

) Closed-toe shoes are mandatory in the
Foot Protection )
laboratory environment.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical for safety.
1. Preparation:

e Ensure that a designated handling area, preferably within a chemical fume hood, is clean
and uncluttered.

 Verify that an eyewash station and safety shower are readily accessible and in good working
order.[2]

 Inspect all PPE for integrity before use.
e Have appropriate and clearly labeled waste containers ready for use.
2. Handling and Use:

o Wear all required PPE as specified in the table above.
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e Avoid the formation of dust and aerosols.[1][4]

» Use only in a well-ventilated area, preferably a certified chemical fume hood.[3][5][6]
e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.[1]

3. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

o Keep away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[6]

Store away from heat, sparks, and open flames.[6]
Spill and Emergency Procedures
Small Spills:

o If a small amount is spilled (and can be cleaned up in 10 minutes by trained personnel), wear
appropriate PPE, including respiratory protection.[6]

o Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed
container for disposal.[1][3]

o Clean the spill area with a suitable solvent and then wash with soap and water.
Large Spills:

o Evacuate the area immediately.

e Secure the area and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) department or emergency
services.[6]

First Aid Measures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[1][2]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 2-(1H-Imidazol-4-yl)acetonitrile must be treated as hazardous waste.
1. Waste Collection:

o Collect all contaminated solids (e.g., weighing paper, gloves, pipette tips) and solutions in
designated, clearly labeled, and sealed hazardous waste containers.[1][6]

» Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

2. Container Labeling:

o Label the hazardous waste container with the full chemical name: "2-(1H-Imidazol-4-
yl)acetonitrile” and any other components of the waste mixture.

« Indicate the hazards (e.g., "Toxic," "Irritant™).
3. Disposal:

» Dispose of the hazardous waste through a licensed environmental waste management
company.[4]

o Follow all local, state, and federal regulations for hazardous waste disposal.[3]
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¢ Do not discharge to sewer systems.[4]

Visual Workflow for Safe Handling and Disposal

Workflow for Handling 2-(1H-Imidazol-4-yl)acetonitrile

1. Preparation
- Designate area (fume hood)
- Check safety equipment
- Prepare labeled waste container

l

2. Don PPE
- Safety Goggles/Face Shield
- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

3. Handling

- Work in fume hood
- Avoid dust/aerosols
- No eating/drinking/smoking

Store unused chemical |Dispose of contaminated items

5. Waste Collection
- Segregate waste
- Use labeled, sealed container

4. Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

6. Disposal
- Arrange pickup by EHS

- Follow hazardous waste protocols

7. Decontaminate & Doff PPE
- Clean work area
- Remove PPE correctly
- Wash hands thoroughly
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of 2-(1H-Imidazol-4-
yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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